Cas no 898751-71-8 (4'-Methyl-2-piperidinomethyl benzophenone)

• Product Name: 4'-Methyl-2-piperidinomethyl benzophenone
• CAS No: 898751-71-8
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• CID: 1945184
• PubChem ID: 24725180
• Update Time: 2025-04-21

4'-Methyl-2-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4'-METHYL-2-PIPERIDINOMETHYL BENZOPHENONE
• [2-(1-piperidylmethyl)phenyl]-(p-tolyl)methanone
• LogP
• (4-methylphenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 4'-METHYL-2-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 898751-71-8
• (4-Methylphenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone
• MFCD03842462
• DTXSID40643576
• AKOS016020867
• 4'-methyl-2-piperidinomethylbenzophenone
• 4'-Methyl-2-piperidinomethyl benzophenone

• MDL： MFCD03842462
• Inchi： 1S/C20H23NO/c1-16-9-11-17(12-10-16)20(22)19-8-4-3-7-18(19)15-21-13-5-2-6-14-21/h3-4,7-12H,2,5-6,13-15H2,1H3
• InChI Key： UXRHTBIEVGTUQY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CC=CC=C1CN1CCCCC1

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.085
• Boiling Point: 458°C at 760 mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.583
• PSA: 20.31000
• LogP: 4.14980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones